Cas no 114748-57-1 (2',3'-Dideoxy-5-iodocytidine)

• Product Name: 2',3'-Dideoxy-5-iodocytidine
• CAS No: 114748-57-1
• MF: C₉H₁₂IN₃O₃
• MW: 337.114354133606
• MDL: MFCD23160768
• CID: 215266
• PubChem ID: 14630104
• Update Time: 2025-06-08

2',3'-Dideoxy-5-iodocytidine Chemical and Physical Properties

Names and Identifiers

• Cytidine,2',3'-dideoxy-5-iodo-
• 5-I-ddC
• 5-Iodo-2',3'-dideoxycytidine
• 2',3'-Dideoxy-5-iodocytidine
• 5'-Iodo-2',3'-dideoxycytidine
• 5-Iodo-2',3'-Dideoxy-D-Cytidine
• 4-Amino-1-((2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-iodopyrimidin-2(1H)-one
• 5-iodo-2', 3'-dideoxycytidine
• SCHEMBL3437075
• A901370
• F86904
• HY-W048478
• AKOS027325610
• CS-0100718
• AMWJPSDPTPKJGN-CAHLUQPWSA-N
• 4-amino-1-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-5-iodopyrimidin-2-one
• AC-32188
• Cytidine, 2',3'-dideoxy-5-iodo-
• CHEMBL388683
• 114748-57-1
• DA-60021

• MDL： MFCD23160768
• Inchi： 1S/C9H12IN3O3/c10-6-3-13(9(15)12-8(6)11)7-2-1-5(4-14)16-7/h3,5,7,14H,1-2,4H2,(H2,11,12,15)/t5-,7+/m0/s1
• InChI Key： AMWJPSDPTPKJGN-CAHLUQPWSA-N
• SMILES： IC1C(N)=NC(N(C=1)[C@H]1CC[C@@H](CO)O1)=O

Computed Properties

• Exact Mass: 336.99196
• Monoisotopic Mass: 336.992334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 88.2

Experimental Properties

• Density: 2.22±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 487.8°Cat760mmHg
• Flash Point: 248.8°C
• Refractive Index: 1.78
• Solubility: Slightly soluble (18 g/l) (25 º C),
• PSA: 88.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2',3'-dideoxyribonucleosides

Additional information on 2',3'-Dideoxy-5-iodocytidine

Comprehensive Overview of 2',3'-Dideoxy-5-iodocytidine (CAS No. 114748-57-1): Properties, Applications, and Research Insights

2',3'-Dideoxy-5-iodocytidine (CAS No. 114748-57-1) is a chemically modified nucleoside derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound belongs to the class of dideoxynucleosides, which are characterized by the absence of hydroxyl groups at the 2' and 3' positions of the ribose sugar. The incorporation of an iodine atom at the 5-position of the cytosine base further enhances its unique properties, making it a valuable tool in antiviral research, nucleic acid chemistry, and drug development.

The structural uniqueness of 2',3'-Dideoxy-5-iodocytidine lies in its ability to act as a chain terminator during DNA synthesis. This property is particularly relevant in the context of reverse transcriptase inhibition, a mechanism exploited in the treatment of viral infections. Researchers have explored its potential as a precursor for modified oligonucleotides, which are pivotal in gene silencing and therapeutic applications. The presence of iodine also facilitates radiolabeling studies, enabling advanced imaging and diagnostic techniques.

In recent years, the demand for nucleoside analogs like 2',3'-Dideoxy-5-iodocytidine has surged due to their role in antiviral drug discovery. With the global focus on emerging viral pathogens, compounds that target viral replication mechanisms are of paramount interest. This compound's potential to inhibit RNA-dependent DNA polymerase aligns with current research trends, including the development of broad-spectrum antiviral agents. Its compatibility with high-throughput screening assays further underscores its utility in modern drug development pipelines.

From a synthetic chemistry perspective, 2',3'-Dideoxy-5-iodocytidine serves as a versatile intermediate. Its iodo-substituted cytosine moiety allows for diverse cross-coupling reactions, enabling the creation of customized nucleoside derivatives. This adaptability is crucial for designing targeted therapies and molecular probes. Additionally, its stability under physiological conditions makes it a candidate for prodrug formulations, a hot topic in precision medicine.

The compound's relevance extends to cancer research, where modified nucleosides are investigated for their cytotoxic effects on rapidly dividing cells. Studies have explored its incorporation into DNA nanostructures and aptamers, highlighting its role in nanomedicine. Furthermore, its potential to modulate immune responses has sparked interest in immunotherapy applications, particularly in combination with checkpoint inhibitors.

Quality and purity are critical for research involving 2',3'-Dideoxy-5-iodocytidine. Advanced analytical techniques such as HPLC, mass spectrometry, and NMR are employed to ensure its suitability for in vitro and in vivo studies. Storage recommendations typically include protection from light and moisture, given the sensitivity of the iodo-functional group.

In summary, 2',3'-Dideoxy-5-iodocytidine (CAS No. 114748-57-1) represents a multifaceted compound with applications spanning virology, oncology, and biomaterials science. Its unique chemical attributes and research versatility position it as a key player in advancing biomedical innovations. As scientific inquiries into nucleoside therapeutics continue to evolve, this compound remains a focal point for interdisciplinary research.